![molecular formula C11H17N3O2S B3939491 3-butyl-5-[(4H-1,2,4-triazol-3-ylthio)methyl]dihydro-2(3H)-furanone](/img/structure/B3939491.png)
3-butyl-5-[(4H-1,2,4-triazol-3-ylthio)methyl]dihydro-2(3H)-furanone
Overview
Description
3-butyl-5-[(4H-1,2,4-triazol-3-ylthio)methyl]dihydro-2(3H)-furanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BTF, and it is a heterocyclic organic compound that contains a furan ring and a triazole ring. In
Mechanism of Action
The mechanism of action of 3-butyl-5-[(4H-1,2,4-triazol-3-ylthio)methyl]dihydro-2(3H)-furanone is not well understood. However, it has been reported that BTF inhibits the growth of various microorganisms, including fungi and bacteria. In addition, BTF has been shown to induce apoptosis in cancer cells, indicating its potential use as an anticancer agent.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that BTF inhibits the growth of various microorganisms, including Candida albicans, Aspergillus niger, and Staphylococcus aureus. In addition, BTF has been shown to induce apoptosis in cancer cells, indicating its potential use as an anticancer agent.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 3-butyl-5-[(4H-1,2,4-triazol-3-ylthio)methyl]dihydro-2(3H)-furanone in lab experiments is its high purity. The synthesis method yields a pure product, which makes it easier to study the compound's properties. However, one of the limitations of using BTF in lab experiments is its low solubility in water. This makes it challenging to dissolve BTF in aqueous solutions, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 3-butyl-5-[(4H-1,2,4-triazol-3-ylthio)methyl]dihydro-2(3H)-furanone. One of the significant future directions is to explore the compound's potential use as an anticancer agent. Further studies are needed to understand the mechanism of action of BTF and to evaluate its efficacy in vivo. In addition, future studies could focus on optimizing the synthesis method of BTF to improve its yield and purity. Finally, the potential use of BTF as a corrosion inhibitor could also be explored further.
Scientific Research Applications
3-butyl-5-[(4H-1,2,4-triazol-3-ylthio)methyl]dihydro-2(3H)-furanone has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of medicinal chemistry, where it has been evaluated for its antifungal, antibacterial, and antitumor activities. In addition, BTF has been studied for its potential use as a corrosion inhibitor, and it has shown promising results in this field.
properties
IUPAC Name |
3-butyl-5-(1H-1,2,4-triazol-5-ylsulfanylmethyl)oxolan-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2S/c1-2-3-4-8-5-9(16-10(8)15)6-17-11-12-7-13-14-11/h7-9H,2-6H2,1H3,(H,12,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NULIEQJMUCZXHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1CC(OC1=O)CSC2=NC=NN2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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